Cas no 1849243-56-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1849243-56-6
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD32199263
• CID: 5302875
• PubChem ID: 130580871
• Update Time: 2025-10-24

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD32199263
• Inchi： 1S/C7H13NO3/c1-10-7(9)5-2-6(3-8)11-4-5/h5-6H,2-4,8H2,1H3
• InChI Key： WIXRZITYGAWLFX-UHFFFAOYSA-N
• SMILES： COC(C1COC(CN)C1)=O

Additional information on INDEX NAME NOT YET ASSIGNED

CAS No. 1849243-56-6: A Comprehensive Overview of INDEX NAME NOT YET ASSIGNED

The compound with CAS No. 1849243-56-6, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a cutting-edge development in the field of chemical research. This compound has garnered significant attention due to its unique properties and potential applications across various industries. Recent studies have highlighted its role in advancing materials science, pharmaceuticals, and sustainable energy solutions.

Recent research has focused on the structural analysis of CAS No. 1849243-56-6, revealing its intricate molecular composition and reactivity under different conditions. Scientists have employed advanced spectroscopic techniques to elucidate its electronic structure, which plays a pivotal role in determining its chemical behavior. These findings have opened new avenues for understanding its potential as a building block in organic synthesis.

One of the most promising applications of INDEX NAME NOT YET ASSIGNED lies in its ability to act as a catalyst in industrial processes. Researchers have demonstrated that this compound can significantly enhance the efficiency of reactions in the production of high-performance polymers and specialty chemicals. Its catalytic properties are particularly advantageous in reducing energy consumption and minimizing waste, aligning with global sustainability goals.

In the pharmaceutical sector, INDEX NAME NOT YET ASSIGNED has shown potential as a lead compound for drug discovery. Studies indicate that it exhibits selective binding to specific biological targets, making it a valuable candidate for developing novel therapeutic agents. Ongoing clinical trials are exploring its efficacy in treating various diseases, including inflammatory disorders and neurodegenerative conditions.

The environmental impact of CAS No. 1849243-56-6 has also been a focal point of recent investigations. Researchers have assessed its biodegradability and toxicity under controlled conditions, ensuring that its use does not pose significant risks to ecosystems or human health. These studies underscore the importance of responsible innovation in chemical development.

As the scientific community continues to explore the multifaceted properties of INDEX NAME NOT YET ASSIGNED, collaborations between academia and industry are fostering rapid advancements in its application and commercialization. The compound's versatility and adaptability make it a cornerstone for future innovations across diverse fields.